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Introduction
The chromic acid test, also known as the Jones test, is a rapid and convenient qualitative

method used to distinguish between primary and secondary alcohols and aldehydes from

tertiary alcohols and other classes of compounds. The test relies on the potent oxidizing

properties of chromic acid (H₂CrO₄), which is typically prepared in situ from chromium trioxide

(CrO₃) or a dichromate salt in the presence of sulfuric acid.[1][2][3][4] A positive test is indicated

by a distinct color change from the orange-red of the chromium(VI) reagent to a green or blue-

green solution, characteristic of the reduced chromium(III) species.[5][6][7]

Principle of the Test
The underlying principle of the chromic acid test is an oxidation-reduction reaction. Primary

alcohols are initially oxidized to aldehydes, which are then further oxidized to carboxylic acids.

[1][2][8] Secondary alcohols are oxidized to ketones.[1][2][8] Aldehydes are also readily

oxidized to carboxylic acids.[1][4] In these reactions, the chromium(VI) in the chromic acid is

reduced to chromium(III), resulting in the observable color change.[4][5][6]

Tertiary alcohols, lacking a hydrogen atom on the carbon bearing the hydroxyl group, are

resistant to oxidation under these conditions and therefore do not react, showing a negative

result.[1][2][8]
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Data Presentation
The chromic acid test is primarily a qualitative assay. However, the rate of the reaction can

provide some indication of the nature of the analyte. The following table summarizes the

expected observations for different classes of compounds.

Compound
Class

Functional
Group

Expected
Result

Approximate
Reaction Time

Oxidation
Product

Primary Alcohols R-CH₂OH

Positive (Orange

to Green/Blue-

green)

Rapid (typically

within 15

seconds)[9]

Carboxylic

Acid[1][2][8]

Secondary

Alcohols
R₂CHOH

Positive (Orange

to Green/Blue-

green)

Rapid (typically

within 15

seconds)[9]

Ketone[1][2][8]

Tertiary Alcohols R₃COH

Negative

(Solution

remains orange)

No reaction
No reaction[1][2]

[8]

Aliphatic

Aldehydes
R-CHO

Positive (Orange

to Green/Blue-

green)

Very Rapid

(within 5

seconds)[10]

Carboxylic

Acid[1][4]

Aromatic

Aldehydes
Ar-CHO

Positive (Orange

to Green/Blue-

green)

Slower (30-45

seconds)[10]

Carboxylic

Acid[1]

Ketones R₂C=O

Negative

(Solution

remains orange)

No reaction No reaction[1]

Phenols Ar-OH
Positive (Forms

a dark solution)
Rapid

Complex

oxidation

products

Experimental Protocols
Reagent Preparation: Jones Reagent
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The Jones reagent is a solution of chromium trioxide in aqueous sulfuric acid.

Materials:

Chromium trioxide (CrO₃)

Concentrated sulfuric acid (H₂SO₄)

Distilled water

Procedure:

Carefully dissolve 25 g of chromium trioxide (CrO₃) in 25 mL of concentrated sulfuric acid.

Cautiously add this mixture to 75 mL of distilled water, with stirring, in an ice bath to dissipate

the heat generated.

Store the resulting orange-red solution in a glass-stoppered bottle.

Caution: Chromium trioxide is highly toxic and a known carcinogen. Concentrated sulfuric acid

is extremely corrosive. Always handle these chemicals with appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, and work in a well-

ventilated fume hood.

Qualitative Test Protocol
Materials:

Test sample (alcohol or aldehyde)

Acetone (reagent grade)

Jones reagent

Test tubes

Pipettes

Procedure:
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In a clean test tube, dissolve 1-2 drops of a liquid sample or approximately 10 mg of a solid

sample in 1 mL of acetone.

To this solution, add 1-2 drops of the Jones reagent dropwise while gently shaking the test

tube.

Observe any color change within the first 15 seconds at room temperature.[9]

Interpretation of Results:

Positive Test: A rapid change in color from the initial orange-red to a green or blue-green

precipitate or solution indicates the presence of a primary or secondary alcohol, or an

aldehyde.[5][6]

Negative Test: The absence of a color change, with the solution remaining orange, indicates

a negative test, suggesting the presence of a tertiary alcohol, a ketone, or a non-oxidizable

compound.[5]

Limitations and Interferences
While the chromic acid test is a valuable tool, it is important to be aware of its limitations:

Phenols: Phenols can give a positive test, often forming a dark-colored solution, which can

be misinterpreted.

Enols: Compounds that can tautomerize to form enols may also be oxidized.

Contaminants: The presence of other oxidizable functional groups in the molecule or as

impurities can lead to false-positive results.

Solubility: The test is typically performed in acetone to ensure the solubility of a wide range

of organic compounds. If the sample is not soluble, the reaction may not proceed efficiently.

Workflow and Signaling Pathway Diagrams
The logical workflow for performing and interpreting the chromic acid test is depicted below.
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Chromic Acid Test Workflow

Preparation

Testing

Results and Interpretation

Dissolve Sample in Acetone

Add Jones Reagent to Sample

Prepare Jones Reagent

Observe for Color Change (15s)

Color Change?

Positive Result
(Orange -> Green/Blue)

Yes

Negative Result
(Remains Orange)

No

Indicates:
- Primary Alcohol

- Secondary Alcohol
- Aldehyde

Indicates:
- Tertiary Alcohol

- Ketone
- Non-oxidizable substance

Click to download full resolution via product page

Caption: Workflow for the chromic acid test.
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The chemical transformation and electron transfer process can be visualized as a signaling

pathway.

Chromic Acid Oxidation Pathway

Reactants

Redox Reaction

Products

Primary or Secondary Alcohol / Aldehyde

Oxidation

Chromic Acid (H₂CrO₄)
Cr(VI) - Orange

Reduction

e⁻ transfer

Carboxylic Acid / Ketone Chromium(III) Species
Cr(III) - Green/Blue
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Caption: Redox pathway of the chromic acid test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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